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Compound of Interest

Compound Name: 2-(4-methylphenyl)acetyl chloride

CAS No.: 35675-44-6

Cat. No.: B1349987 Get Quote

2-(4-methylphenyl)acetyl chloride, also known by its common synonym p-tolylacetyl chloride,

is a monoacyl chloride that serves as a critical building block in organic synthesis. Its reactivity

is dominated by the electrophilic acyl chloride moiety, making it a potent acetylating agent.

1.1. Molecular Structure and Formula

The molecule consists of a p-tolyl group (a benzene ring substituted with a methyl group at

position 4) attached to an acetyl chloride functional group via a methylene bridge.

IUPAC Name: 2-(4-methylphenyl)acetyl chloride[1]

Synonyms: p-Tolylacetyl chloride, (4-methylphenyl)acetyl chloride[1][2]

CAS Number: 35675-44-6[1][2]

Molecular Formula: C₉H₉ClO[1]

Molecular Weight: 168.62 g/mol [1][3]

Caption: Experimental workflow for the synthesis of 2-(4-methylphenyl)acetyl chloride.
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As a reactive acyl chloride, this compound is a versatile intermediate for introducing the 2-(4-

methylphenyl)acetyl moiety into various molecular scaffolds. This is particularly relevant in the

synthesis of pharmaceuticals and other biologically active molecules. [4] Key Reactions:

Amidation: Reacts readily with primary and secondary amines to form amides. This is one of

the most common transformations in medicinal chemistry for building peptide-like structures

or other complex nitrogen-containing compounds.

Esterification: Reacts with alcohols to form esters. This is useful for synthesizing active

pharmaceutical ingredients (APIs) or creating prodrugs to improve bioavailability.

Friedel-Crafts Acylation: In the presence of a Lewis acid catalyst (e.g., AlCl₃), it can acylate

aromatic rings to form ketones, a key carbon-carbon bond-forming reaction for building

complex molecular skeletons.

While not a direct precursor in the most common industrial syntheses of the NSAID

Nabumetone, the chemistry of 2-(4-methylphenyl)acetyl chloride is highly relevant. [5][6]The

synthesis of Nabumetone and its analogs often involves reactions like Friedel-Crafts acylation

or aldol condensations, which utilize similar electrophilic carbonyl compounds to construct the

final drug structure. [7][8][9]

Analytical Characterization for Quality Control
Confirming the identity and purity of the synthesized product is paramount. A combination of

spectroscopic methods provides a robust analytical validation.

Infrared (IR) Spectroscopy: The most telling feature is a very strong, sharp absorption band

for the carbonyl (C=O) stretch, which is characteristic of acyl chlorides and appears at a high

frequency, typically in the range of 1785–1815 cm⁻¹. The absence of a broad -OH stretch

from the starting carboxylic acid is a key indicator of reaction completion.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: The proton NMR spectrum provides

a clear fingerprint of the structure. Based on similar structures, the expected signals are: [10]

[11] * A singlet around 2.3 ppm for the three methyl (–CH₃) protons.

A singlet around 4.0-4.2 ppm for the two methylene (–CH₂–) protons adjacent to the

carbonyl group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemicalbook.com/article/the-uses-of-acetyl-chloride.htm
https://www.benchchem.com/product/b1349987?utm_src=pdf-body
https://www.researchgate.net/figure/Synthesis-of-anti-inflammatory-drug-nabumetone_fig6_336446878
https://eprajournals.com/pdf/fm/jpanel/upload/2024/July/202407-02-017806
https://www.researchgate.net/figure/Approaches-to-the-synthesis-of-nabumetone-22_fig7_353961330
https://www.drugfuture.com/synth/syndata.aspx?ID=90098
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/17899.html
https://www.chemicalbook.com/SpectrumEN_699-02-5_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_103-80-0_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A pair of doublets in the aromatic region, typically between 7.0-7.3 ppm, corresponding to

the four protons on the para-substituted benzene ring.

¹³C NMR Spectroscopy: The carbon spectrum will show distinct signals for each unique

carbon, with the carbonyl carbon appearing significantly downfield, typically in the range of

170-175 ppm.

Safety, Handling, and Storage
2-(4-methylphenyl)acetyl chloride is a hazardous chemical that demands strict safety

protocols.

Primary Hazards: Corrosive, causes severe skin burns and eye damage, reacts violently with

water, and is a lachrymator (causes tearing). [1][12]* Personal Protective Equipment (PPE):

Always use this chemical inside a certified chemical fume hood. Wear chemical-resistant

gloves (e.g., nitrile), splash-proof safety goggles, a face shield, and a flame-retardant lab

coat. [13]* Handling: Handle under an inert atmosphere (nitrogen or argon) to prevent

reaction with atmospheric moisture. [13]Avoid inhalation of the pungent vapors. Keep away

from water, alcohols, amines, and strong bases. [14][13]* Storage: Store in a cool, dry, well-

ventilated area in a tightly sealed container. The container should be kept under an inert

atmosphere. Recommended storage is often in a refrigerator to minimize vapor pressure.

[15]* Spill & Disposal: Absorb spills with a dry, inert material (e.g., sand or vermiculite) and

place in a sealed container for hazardous waste disposal. Do not use water or combustible

materials for cleanup. Waste must be disposed of according to local and national regulations.

[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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